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Compound of Interest

Compound Name: Isobutyraldehyde Diethyl Acetal

Cat. No.: B158584

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,1-diethoxy-2-methylpropane, an acetal of
significant interest in organic synthesis and other applications. This document outlines its
chemical identity, physical and chemical properties, synthesis protocols, and safety information.

Chemical Identity and Structure

o |[UPAC Name: 1,1-diethoxy-2-methylpropane[1][2][3]

Synonyms: Isobutyraldehyde diethyl acetal, 1,1-Diethoxyisobutane, 2-Methylpropanal
diethyl acetal[1][3][4]

CAS Number: 1741-41-9[4][5][6]

Chemical Formula: CsH1sO2[1][4]

Molecular Weight: 146.23 g/mol [3][4]

Structure:

The structure of 1,1-diethoxy-2-methylpropane consists of a central carbon atom bonded to a
hydrogen, an isobutyl group, and two ethoxy groups.

« SMILES: CCOC(C(C)C)OCCI2][3]
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e INChl: 1S/C8H1802/c1-5-9-8(7(3)4)10-6-2/h7-8H,5-6H2,1-4H3[1][3]

Physicochemical Properties

A summary of the key physicochemical properties of 1,1-diethoxy-2-methylpropane is
presented in the table below.

Property Value Source
Appearance CoIorI.ess- to almost colorless
clear liquid

Density 0.8295 g/cm® @ 20 °C [4]
Boiling Point 135-136 °C @ 745 Torr [4]
Flash Point 22 °C [4]
Refractive Index 1.394 @ 20 °C [4]
Water Solubility 4.67 g/L (predicted) [1]

logP 1.85 (predicted) [1]

Synthesis

1,1-Diethoxy-2-methylpropane is synthesized via the acid-catalyzed reaction of
isobutyraldehyde with an excess of ethanol. The reaction proceeds through a hemiacetal
intermediate. To drive the equilibrium towards the formation of the acetal, the water produced
during the reaction is typically removed.[7]

Logical Workflow for the Synthesis of 1,1-Diethoxy-2-methylpropane:
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Caption: Synthesis of 1,1-diethoxy-2-methylpropane.
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Experimental Protocol: General Procedure for Acetalization

The following is a general protocol for the synthesis of 1,1-diethoxy-2-methylpropane.

To a flask containing a stir bar, add isobutyraldehyde and an excess of absolute ethanol
(typically 2 to 10 molar equivalents).

Cool the mixture in an ice bath.

Slowly add a catalytic amount of a strong acid (e.qg., sulfuric acid, p-toluenesulfonic acid, or
an acidic ion-exchange resin).

The reaction is typically stirred at room temperature or gently heated to drive the reaction to
completion. The progress of the reaction can be monitored by techniques such as gas
chromatography (GC) or thin-layer chromatography (TLC).

To favor the formation of the acetal, water is removed from the reaction mixture, often by
azeotropic distillation using a Dean-Stark apparatus.

Upon completion, the reaction is quenched by the addition of a weak base (e.g., sodium
bicarbonate solution) to neutralize the acid catalyst.

The organic layer is separated, washed with water and brine, and then dried over an
anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

The crude product is purified by distillation under reduced pressure to yield pure 1,1-
diethoxy-2-methylpropane.

Applications in Research and Drug Development

1,1-Diethoxy-2-methylpropane serves as a valuable intermediate in organic synthesis.[8] Its

primary application is as a protecting group for the aldehyde functionality in isobutyraldehyde.

The acetal group is stable to basic and nucleophilic conditions, allowing for chemical

transformations on other parts of a molecule without affecting the aldehyde. The aldehyde can

be readily regenerated by acid-catalyzed hydrolysis.

Workflow for Aldehyde Protection and Deprotection:
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Caption: Aldehyde protection-deprotection workflow.

Safety and Handling

1,1-Diethoxy-2-methylpropane is a flammable liquid and vapor.[4] It should be handled in a
well-ventilated area, away from heat, sparks, and open flames.[9] Appropriate personal
protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For
detailed safety information, refer to the Safety Data Sheet (SDS).

Hazard Classification:

Hazard Statement GHS Code

Flammable liquid and vapor H226

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[9]

o P233: Keep container tightly closed.[9]
e P240: Ground and bond container and receiving equipment.[9]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[9]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.
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e P403+P235: Store in a well-ventilated place. Keep cool.

e P501: Dispose of contents/container in accordance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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